2-(1H-indol-3-yl)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1H-indol-3-yl)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)-2-oxoacetamide, also known as MIAM, is a novel compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
Antibacterial and Antifungal Applications
Compounds with isoxazole and acetamide groups, such as those studied by Debnath and Ganguly (2015), have shown promising antibacterial and antifungal activities against various pathogenic microorganisms. This suggests that "2-(1H-indol-3-yl)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)-2-oxoacetamide" could potentially be explored for its antimicrobial properties, contributing to the development of new antibiotics or antifungals (Debnath & Ganguly, 2015).
Herbicidal Activity
The synthesis of 2-(5-isoxazolyloxy)acetamide derivatives and their assessment against upland field plants have demonstrated potent herbicidal activity, especially for compounds with specific isoxazolyl groups. This indicates that similar compounds, including "this compound," could be investigated for their potential as herbicides, offering a route to novel agricultural chemicals (Kai et al., 1998).
Neuroprotective Agents
Research into novel compounds with isoxazole groups has included the exploration of their potential as neuroprotective agents. This opens the possibility that "this compound" could be researched for its capacity to protect neural cells from damage, which is of significant interest in the treatment of neurodegenerative diseases.
Anti-inflammatory Applications
The study of various oxadiazole derivatives, which share some structural similarities with the specified compound, has shown anti-inflammatory activity. This suggests potential applications of "this compound" in the development of new anti-inflammatory drugs, which could offer alternatives to existing treatments for inflammatory conditions (Nargund et al., 1994).
properties
IUPAC Name |
2-(1H-indol-3-yl)-N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O4/c1-27-15-6-4-5-13(9-15)19-10-14(24-28-19)11-23-21(26)20(25)17-12-22-18-8-3-2-7-16(17)18/h2-10,12,22H,11H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGWMRERTAKRMDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC(=NO2)CNC(=O)C(=O)C3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.